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Compound of Interest

Compound Name: Galantide (M15)

Cat. No.: B10795280

Get Quote

When handling biologically active research peptides, standard laboratory personal protective

equipment (PPE) is often insufficient. The physical state of the peptide dictates the exposure

route and the necessary protective barriers [3].

Table 1: Quantitative Hazard Profile and PPE Specifications
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Hazard Category
Quantitative Metric
/ Property

Causality for Risk
Required PPE
Specification

Biological Potency
IC50 = ~1.0 nM

(Receptor Binding)

Extremely low

systemic doses can

trigger physiological

dysregulation (e.g.,

altered K+

conductance) [1].

Respiratory:

N95/FFP2 mask OR

mandatory handling

inside a Class II

Biological Safety

Cabinet (BSC).

Physical State
Lyophilized Powder

(<10 µm particle size)

High electrostatic

dispersion; powder

easily aerosolizes and

adheres to vial caps

during transit.

Engineering Control:

Pre-centrifugation of

vials; handling strictly

in a certified BSC or

fume hood.

Solvent Permeability

100% DMSO

(Reconstitution

Solvent)

DMSO acts as a

potent transdermal

carrier, dragging the

dissolved peptide

directly across the

stratum corneum [4].

Hand Protection:

Double Nitrile Gloves

(≥4 mil thickness per

layer). Discard outer

layer immediately

upon contact.

Mucosal Toxicity
Rapid absorption via

mucous membranes

Conjunctival

absorption provides

rapid systemic entry,

bypassing hepatic

first-pass metabolism.

Eye Protection:

Chemical Splash

Goggles (ANSI Z87.1

certified). Safety

glasses are

insufficient.

Standard Operating Procedure (SOP): Safe Handling
& Reconstitution Workflow
Self-Validating Principle: Do not proceed to the next step until the validation check of the

current step is confirmed.

Step 1: Environmental Preparation & Verification
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Action: Activate the Class II BSC or chemical fume hood.

Causality: The inward directional airflow prevents aerosolized, electrostatically charged

peptide particles from reaching the operator's breathing zone.

Validation Check: Verify the magnehelic gauge reads within the certified safe zone (typically

0.45–0.55 in. w.g.) before introducing materials into the workspace.

Step 2: PPE Donning Sequence

Action: Don a fluid-resistant lab coat with fitted cuffs, chemical splash goggles, and double

nitrile gloves.

Causality: Peptides dissolved in penetrating solvents like DMSO bypass standard single-

layer defenses. Double gloving provides a sacrificial outer layer that can be stripped away if

contaminated, maintaining a sterile and safe inner barrier.

Validation Check: Perform a visual inspection and tactile stretch test of the outer gloves to

ensure no micro-tears are present.

Step 3: Vial Equilibration and Centrifugation

Action: Allow the sealed Galantide vial to equilibrate to room temperature in a desiccator,

then centrifuge at 10,000 × g for 1 minute.

Causality: Temperature equilibration prevents ambient moisture condensation, which causes

peptide hydrolysis. Centrifugation forces all electrostatically adhered powder from the cap to

the bottom of the vial, eliminating the risk of aerosolization upon opening.

Validation Check: Visually confirm a solid, consolidated pellet at the bottom of the vial before

removing the cap.

Step 4: Reconstitution

Action: Slowly inject the calculated volume of solvent (e.g., DMSO or sterile ultrapure water)

directly onto the pellet using a micropipette. Do not vortex vigorously; instead, gently swirl or

pipette up and down.
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Causality: Vigorous vortexing introduces shear stress, causing peptide aggregation, foaming,

and an increased risk of micro-spills.

Validation Check: Inspect the solution against a light source to ensure complete dissolution

(no visible particulate matter) before aliquoting into LoBind tubes.

Spill Management and Disposal Plan
A rapid, chemically sound response to spills is critical to prevent chronic laboratory

contamination.

Liquid Spills (e.g., Reconstituted Galantide in DMSO):

Isolate: Alert nearby personnel and demarcate the spill area.

Neutralize: Cover the spill with absorbent pads. Apply a 10% sodium hypochlorite (bleach)

solution starting from the perimeter and working inward.

Causality: Sodium hypochlorite aggressively oxidizes the peptide bonds, permanently

denaturing the active pharmacophore of Galantide and rendering it biologically inert.

Clean: Wait 15 minutes for complete oxidative destruction. Wipe the area with 70% ethanol

to remove corrosive bleach residues and residual DMSO.

Solid Waste Disposal: All materials that have contacted Galantide (pipette tips, empty vials,

outer gloves) must be collected in a rigid, leak-proof chemical waste container designated for

incineration. Incineration ensures the complete thermal destruction of the peptide backbone,

preventing environmental contamination.

Visualizing Workflows and Mechanisms
Below are the visual representations of the operational workflow and the physiological

mechanism that necessitates these strict safety protocols.
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1. Environmental Prep
Verify BSC Airflow

2. PPE Donning
Double Nitrile, Goggles, Lab Coat

3. Vial Centrifugation
10,000 x g for 1 min

4. Reconstitution
Add Solvent inside BSC

5. Aliquoting
Dispense into LoBind Tubes

6. Decontamination
10% Bleach then 70% EtOH

Click to download full resolution via product page

Fig 1. Self-validating operational workflow for Galantide handling and reconstitution.
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Accidental Exposure
(Inhalation / Dermal)

Systemic Galantide
(M15 Peptide)

 Penetrates Barriers Receptor Antagonism Binds Galanin Receptors
(GalR1, GalR2)

Altered K+ Conductance &
Insulin Secretion

 Dysregulation Blocks Endogenous Galanin
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Fig 2. Galantide exposure pathways and physiological antagonism of GalR receptors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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